1. Home
  2. Product
  3. N-[4-(1H-inden-1-ylidenemethyl)phenyl]-N-methylacetamide
N-[4-(1H-inden-1-ylidenemethyl)phenyl]-N-methylacetamide N-[4-(1H-inden-1-ylidenemethyl)phenyl]-N-methylacetamide
Brand Name: Vulcanchem
CAS No.: 30117-68-1
VCID: VC21302663
InChI: InChI=1S/C19H17NO/c1-14(21)20(2)18-11-7-15(8-12-18)13-17-10-9-16-5-3-4-6-19(16)17/h3-13H,1-2H3/b17-13+
SMILES: CC(=O)N(C)C1=CC=C(C=C1)C=C2C=CC3=CC=CC=C32
Molecular Formula: C19H17NO
Molecular Weight: 275.3 g/mol

N-[4-(1H-inden-1-ylidenemethyl)phenyl]-N-methylacetamide

CAS No.: 30117-68-1

Cat. No.: VC21302663

Molecular Formula: C19H17NO

Molecular Weight: 275.3 g/mol

* For research use only. Not for human or veterinary use.

N-[4-(1H-inden-1-ylidenemethyl)phenyl]-N-methylacetamide - 30117-68-1

Specification

CAS No. 30117-68-1
Molecular Formula C19H17NO
Molecular Weight 275.3 g/mol
IUPAC Name N-[4-[(E)-inden-1-ylidenemethyl]phenyl]-N-methylacetamide
Standard InChI InChI=1S/C19H17NO/c1-14(21)20(2)18-11-7-15(8-12-18)13-17-10-9-16-5-3-4-6-19(16)17/h3-13H,1-2H3/b17-13+
Standard InChI Key UZVJZFXQATXAHK-GHRIWEEISA-N
Isomeric SMILES CC(=O)N(C)C1=CC=C(C=C1)/C=C/2\C=CC3=CC=CC=C32
SMILES CC(=O)N(C)C1=CC=C(C=C1)C=C2C=CC3=CC=CC=C32
Canonical SMILES CC(=O)N(C)C1=CC=C(C=C1)C=C2C=CC3=CC=CC=C32

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19